4,5-dichloro-1-(4-nitrobenzyl)-1H-imidazole

• IUPAC Name: 4,5-dichloro-1-[(4-nitrophenyl)methyl]imidazole
• InChI: InChI=1S/C10H7Cl2N3O2/c11-9-10(12)14(6-13-9)5-7-1-3-8(4-2-7)15(16)17/h1-4,6H,5H2
• InChI Key: GKJVTJMWOGPCCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC(=C2Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C10H7Cl2N3O2
• Molecular Weight: 272.08 g/mol
• CAS No.: 1081145-80-3

Description

4,5-Dichloro-1-(4-nitrobenzyl)-1H-imidazole (DCNBI) is a synthetic chemical compound that has been studied extensively for its potential applications in scientific research. DCNBI has been used as a model compound to study the mechanism of action of drugs and other small molecules in biological systems. It has also been used in laboratory experiments to study the effects of different environmental conditions on the biochemical and physiological properties of cells and organisms.

Scientific Research Applications

4,5-dichloro-1-(4-nitrobenzyl)-1H-imidazole has been used in various scientific research applications. It has been used as a model compound to study the mechanism of action of drugs and other small molecules in biological systems. It has also been used in laboratory experiments to study the effects of different environmental conditions on the biochemical and physiological properties of cells and organisms. Additionally, this compound has been used to study the effects of different chemical modifications on the properties of biomolecules, such as proteins and enzymes.

Mechanism of Action

The mechanism of action of 4,5-dichloro-1-(4-nitrobenzyl)-1H-imidazole is not well understood. However, it is believed that this compound binds to the active site of enzymes, such as cytochrome P450, and inhibits their activity. This inhibition of enzyme activity can lead to a decrease in the production of certain metabolites, which can then affect the biochemical and physiological properties of cells and organisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various laboratory experiments. It has been shown to inhibit the activity of cytochrome P450, leading to a decrease in the production of certain metabolites. In addition, this compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, leading to an increase in drug levels and an increased risk of toxicity. Furthermore, this compound has been shown to increase the production of certain hormones, such as cortisol, which can affect the physiological responses of cells and organisms.

Advantages and Limitations for Lab Experiments

The use of 4,5-dichloro-1-(4-nitrobenzyl)-1H-imidazole in laboratory experiments offers several advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, this compound has a low toxicity and can be used in a wide variety of experiments. However, there are also some limitations to the use of this compound in laboratory experiments. For example, its mechanism of action is not well understood, and its effects on cells and organisms can vary depending on the experimental conditions.

Future Directions

The potential applications of 4,5-dichloro-1-(4-nitrobenzyl)-1H-imidazole in scientific research are vast. Further research is needed to better understand its mechanism of action and the effects it has on cells and organisms. Additionally, more studies are needed to explore the potential of this compound as a drug or drug target. Furthermore, research is needed to investigate the potential of this compound as a tool to study the effects of different environmental conditions on biochemical and physiological processes. Finally, further research is needed to explore the potential of this compound as a tool to study the effects of different chemical modifications on the properties of biomolecules, such as proteins and enzymes.